molecular formula C12H13NO4 B8596220 1-((4-Methoxyphenyl)carbamoyl)cyclopropanecarboxylic acid

1-((4-Methoxyphenyl)carbamoyl)cyclopropanecarboxylic acid

Cat. No. B8596220
M. Wt: 235.24 g/mol
InChI Key: NRPCVPOEIZNAMB-UHFFFAOYSA-N
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Description

1-((4-Methoxyphenyl)carbamoyl)cyclopropanecarboxylic acid is a useful research compound. Its molecular formula is C12H13NO4 and its molecular weight is 235.24 g/mol. The purity is usually 95%.
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properties

Product Name

1-((4-Methoxyphenyl)carbamoyl)cyclopropanecarboxylic acid

Molecular Formula

C12H13NO4

Molecular Weight

235.24 g/mol

IUPAC Name

1-[(4-methoxyphenyl)carbamoyl]cyclopropane-1-carboxylic acid

InChI

InChI=1S/C12H13NO4/c1-17-9-4-2-8(3-5-9)13-10(14)12(6-7-12)11(15)16/h2-5H,6-7H2,1H3,(H,13,14)(H,15,16)

InChI Key

NRPCVPOEIZNAMB-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)NC(=O)C2(CC2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

The compound was prepared according to literature procedure. To a solution of cyclopropane-1,1-dicarboxylic acid (390.0 mg, 3.0 mmol) in dry THF (20 mL) in ice bath was added triethylamine (TEA; 0.40 mL, 3.1 mL) dropwise. The solution was stirred for 15 min and SOCl2 (0.20 mL, 2.9 mmol) was added to it. After 15 min reaction at such temperature, a solution of p-anisidine (387.0 mg, 3.1 mmol) in THF (5 mL) was added slowly. Reaction mixture was allowed to warm to rt and stirred for additional 18 h. After that, reaction mixture was diluted by EA; unconsumed diacid was quenched by 10% NaOH (0.5 mL). Crude product was extracted by EA and washed by water and brine. Organic portions were concentrated in vacuo. Solid precipitated by addition of n-heptane was collected by filter. Prolonged drying in vacuo gave the title compound. YD: 82%; mp 133-136° C. 1H-NMR (400 MHz, DMSO-d6) δ: 1.40 (s, 4H, 2×CH2), 3.71 (s, 3H, OCH3), 6.85 (d, J=8.8 Hz, 2H, ArH), 7.49 (d, J=8.8 Hz, 2H, ArH), 10.42 (s, 1H, NH). Anal. (C13H13NO4.0.5; H2O) C, H, N. MS (ESI) 233.8 (M−H)−.
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